Cas no 906626-51-5 (Abacavir Related Compound A)

• Product Name: Abacavir Related Compound A
• CAS No: 906626-51-5
• MF: C₁₁H₁₄N₆O
• MW: 246.26846075058
• CID: 4726340
• PubChem ID: 357075
• Update Time: 2024-10-26

Abacavir Related Compound A Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-methanol, 4-(2,6-diamino-9H-purin-9-yl)-
• Abacavir Related Compound A (20 mg)
• 4-(2,6-Diamino-9H-purin-9-yl) cyclopent-2-ene-yl-methanol
• 906626-51-5
• (+-)-4.alpha.-(2,6-Diaminopurin-9-yl)cyclopent-2-ene- 1.alpha.- ylmethanol
• CHEMBL278043
• NSC614850
• MLS003373944
• NSC-614850
• SMR002048734
• SCHEMBL7590596
• Abacavir Related Compound A

• Inchi： 1S/C11H14N6O/c12-9-8-10(16-11(13)15-9)17(5-14-8)7-2-1-6(3-7)4-18/h1-2,5-7,18H,3-4H2,(H4,12,13,15,16)
• InChI Key： ZKJUXHDSLJYKED-UHFFFAOYSA-N
• SMILES： C1(CO)CC(N2C3C(N=C2)=C(N)N=C(N)N=3)C=C1

Computed Properties

• Exact Mass: 246.12290909g/mol
• Monoisotopic Mass: 246.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides